2,4-Diamino-5-phenylthiazole monohydrobromide

Specification

• CAS No.: 6020-54-8
• Molecular Formula: C9H10BrN3S
• Molecular Weight: 272.17 g/mol
• IUPAC Name: 5-phenyl-1,3-thiazole-2,4-diamine;hydrobromide
• Standard InChI: InChI=1S/C9H9N3S.BrH/c10-8-7(13-9(11)12-8)6-4-2-1-3-5-6;/h1-5H,10H2,(H2,11,12);1H
• Standard InChI Key: JFSDUFWHNHMSRU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(N=C(S2)N)N.Br
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=C(S2)N)N.Br

Introduction

Chemical Structure and Identification

2,4-Diamino-5-phenylthiazole monohydrobromide is characterized by its heterocyclic thiazole ring with two amino groups at positions 2 and 4, and a phenyl group at position 5. The compound exists as a hydrobromide salt, which significantly affects its physical and chemical properties compared to its parent compound.

Chemical Identifiers and Basic Information

The compound is uniquely identified through several standardized chemical identifiers as presented in the following table:

Parameter	Information
CAS Number	6020-54-8
Molecular Formula	C₉H₁₀BrN₃S
Molecular Weight	272.17 g/mol
IUPAC Name	5-phenyl-1,3-thiazole-2,4-diamine;hydrobromide
Parent Compound CAS	490-55-1
InChI	InChI=1S/C9H9N3S.BrH/c10-8-7(13-9(11)12-8)6-4-2-1-3-5-6;/h1-5H,10H2,(H2,11,12);1H
InChI Key	JFSDUFWHNHMSRU-UHFFFAOYSA-N
SMILES	C1=CC=C(C=C1)C2=C(N=C(S2)N)N.Br

The compound is also known by several synonyms in scientific literature and commercial catalogs, including Amiphenazole monohydrobromide, 5-Phenyl-2,4-thiazolediamine hydrobromide, and 2,4-Thiazolediamine, 5-phenyl-, hydrobromide (1:1).

Physical and Chemical Properties

The physical and chemical properties of 2,4-Diamino-5-phenylthiazole monohydrobromide significantly influence its handling, storage, and applications:

Property	Description
Physical Form	Powder or crystalline powder
Color	Slight yellow to yellow
Solubility	Enhanced in polar solvents due to salt formation
Stability	Incompatible with strong oxidizing agents
Decomposition	May release carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and halides upon thermal decomposition

The compound's distinctive thiazole structure, with its incorporated sulfur and nitrogen atoms, contributes to its reactivity profile and potential for interactions with biological systems.

Hazard Category	Classification
Acute Toxicity (Oral)	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2A
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory Irritation)

These classifications indicate that the compound requires careful handling to prevent adverse health effects.

Personal Protective Equipment

The following personal protective equipment is recommended when handling 2,4-Diamino-5-phenylthiazole monohydrobromide:

Protection Type	Recommended Equipment
Respiratory Protection	Dust mask (JIS T8151)
Hand Protection	Chemical protective gloves (JIS T 8116)
Eye Protection	Protective eyeglasses or chemical safety goggles
Skin and Body Protection	Long-sleeved work clothes

Additionally, safety shower facilities and hand and eye-wash stations should be available in the workspace where this compound is handled.

Environmental and Disposal Considerations

The safe handling of 2,4-Diamino-5-phenylthiazole monohydrobromide extends to environmental protection and proper disposal protocols:

Environmental Precautions

Care should be taken to prevent the compound from entering the environment without proper treatment:

• Avoid discharge into waterways or sewage systems

• Contain spills using appropriate absorbent materials

• Implement proper ventilation in indoor workplaces

• Follow local regulations regarding chemical waste management